Cas no 1354961-94-6 (2-(1-ethoxyethyl)-1H-imidazole)

• Product Name: 2-(1-ethoxyethyl)-1H-imidazole
• CAS No: 1354961-94-6
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD20501986
• CID: 5574167
• PubChem ID: 54595734
• Update Time: 2025-05-20

2-(1-ethoxyethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethoxyethyl)-1H-imidazole
• 1H-Imidazole, 2-(1-ethoxyethyl)-

• MDL： MFCD20501986
• Inchi： 1S/C7H12N2O/c1-3-10-6(2)7-8-4-5-9-7/h4-6H,3H2,1-2H3,(H,8,9)
• InChI Key： FXQDCYYPJDMFPA-UHFFFAOYSA-N
• SMILES： C1(C(OCC)C)NC=CN=1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 274.0±23.0 °C at 760 mmHg
• Flash Point: 100.5±12.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• pka: 13.47±0.10(Predicted)

2-(1-ethoxyethyl)-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1-ethoxyethyl)-1H-imidazole

Introduction to 2-(1-ethoxyethyl)-1H-imidazole (CAS No. 1354961-94-6)

2-(1-ethoxyethyl)-1H-imidazole is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. With the CAS number 1354961-94-6, this compound represents a derivative of imidazole, a core scaffold widely recognized for its role in medicinal chemistry. The presence of an ethoxyethyl side chain introduces unique reactivity and binding characteristics, making it a valuable intermediate in the synthesis of more complex molecules.

The imidazole ring itself is a six-membered aromatic structure containing two nitrogen atoms at positions 1 and 3. This arrangement imparts a range of electronic and steric properties that are highly tunable through functionalization. In 2-(1-ethoxyethyl)-1H-imidazole, the ethoxyethyl group at the 2-position modifies the electronic distribution and spatial orientation of the molecule, influencing its interactions with biological targets. Such modifications are crucial in drug design, as they can enhance solubility, metabolic stability, and binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 2-(1-ethoxyethyl)-1H-imidazole with greater precision. Molecular docking studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further exploration in therapeutic contexts. For instance, its structural motif is reminiscent of known bioactive molecules that target inflammatory pathways, suggesting potential applications in anti-inflammatory drug development.

The synthesis of 2-(1-ethoxyethyl)-1H-imidazole typically involves nucleophilic substitution reactions on pre-formed imidazole derivatives. The ethoxyethyl group can be introduced via alkoxylation or etherification processes, depending on the desired purity and yield. Modern synthetic methodologies emphasize green chemistry principles, with catalytic systems that minimize waste and energy consumption. Such approaches align with the growing demand for sustainable pharmaceutical manufacturing.

In vitro studies have begun to unravel the pharmacological profile of 2-(1-ethoxyethyl)-1H-imidazole. Initial experiments indicate that it may interact with proteins involved in cell signaling, potentially modulating pathways relevant to neurodegenerative diseases. The compound's ability to cross cell membranes efficiently further enhances its appeal as a pharmacological probe. Additionally, its stability under various pH conditions suggests broad applicability across different biological systems.

The role of heterocyclic compounds like imidazole derivatives in medicinal chemistry cannot be overstated. They form the backbone of numerous FDA-approved drugs due to their inherent bioactivity and synthetic accessibility. 2-(1-ethoxyethyl)-1H-imidazole exemplifies how strategic functionalization can yield novel entities with therapeutic potential. As research progresses, high-throughput screening techniques will likely accelerate the discovery of derivatives with optimized properties.

Future directions in the study of 2-(1-ethoxyethyl)-1H-imidazole may include exploring its role as a chiral building block or a ligand for metal-based therapeutics. The imidazole ring's coordination capabilities with transition metals open doors for applications in catalysis and targeted drug delivery systems. Moreover, advances in polymer chemistry could lead to the development of imidazole-based materials for biomedical applications, such as drug-eluting stents or tissue engineering scaffolds.

The commercial viability of 2-(1-ethoxyethyl)-1H-imidazole hinges on scalable production methods and clear regulatory pathways for its use in research and development. Collaborations between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into market-ready products. As regulatory frameworks evolve to accommodate novel chemical entities, compounds like this one may find expanded utility across multiple industries.

In conclusion, 2-(1-ethoxyethyl)-1H-imidazole (CAS No. 1354961-94-6) represents a compelling example of how structural innovation can drive therapeutic discovery. Its unique combination of electronic and steric features makes it a versatile tool for chemists and biologists alike. With ongoing research efforts focused on optimizing its pharmacological properties, this compound is poised to make significant contributions to future medical advancements.